Cas no 892074-24-7 (3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methylphenyl)propanamide)

3-{1-(4-Methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methylphenyl)propanamide is a specialized organic compound featuring a tetrazole core linked to a methoxyphenyl group and a propanamide moiety with a 3-methylphenyl substituent. This structure suggests potential utility in medicinal chemistry, particularly as a scaffold for biologically active molecules. The tetrazole ring enhances metabolic stability, while the sulfanyl and amide functionalities offer sites for further derivatization. The methoxy and methylphenyl groups may influence solubility and binding affinity, making it a candidate for drug discovery applications. Its well-defined molecular architecture supports precise structural modifications, enabling targeted research in pharmacophore development. Suitable for controlled synthetic studies, this compound is of interest in exploratory pharmaceutical and biochemical research.
3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methylphenyl)propanamide structure
892074-24-7 structure
Product Name:3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methylphenyl)propanamide
CAS No:892074-24-7
MF:C18H19N5O2S
MW:369.440761804581
CID:5422038
PubChem ID:5204015
Update Time:2025-06-08

3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • F3375-0954
    • VU0612917-1
    • 3-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)thio)-N-(m-tolyl)propanamide
    • STL025759
    • 3-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]sulfanyl}-N-(3-methylphenyl)propanamide
    • 3-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]sulfanyl}-N-(3-methylphenyl)propanamide
    • 892074-24-7
    • AKOS002337072
    • 3-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-(3-methylphenyl)propanamide
    • 3-[[1-(4-Methoxyphenyl)-1H-tetrazol-5-yl]thio]-N-(3-methylphenyl)propanamide
    • 3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methylphenyl)propanamide
    • Inchi: 1S/C18H19N5O2S/c1-13-4-3-5-14(12-13)19-17(24)10-11-26-18-20-21-22-23(18)15-6-8-16(25-2)9-7-15/h3-9,12H,10-11H2,1-2H3,(H,19,24)
    • InChI Key: LEJDXOLWLGQVDF-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C)=C1)(=O)CCSC1N(C2=CC=C(OC)C=C2)N=NN=1

Computed Properties

  • Exact Mass: 369.12594604g/mol
  • Monoisotopic Mass: 369.12594604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 14.17±0.70(Predicted)

3-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(3-methylphenyl)propanamide Pricemore >>

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